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Compound of Interest

Compound Name: Isoprothiolane

Cat. No.: B132471 Get Quote

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals handling Isoprothiolane. It offers procedural,

step-by-step guidance on safe operational and disposal plans.

Hazard Identification and Classification
Isoprothiolane is classified as harmful if swallowed and may cause skin and eye irritation.[1][2]

It is crucial to handle this chemical with appropriate care to avoid exposure.

Personal Protective Equipment (PPE)
To ensure personal safety when handling Isoprothiolane, the following personal protective

equipment is mandatory. More than 97% of pesticide exposure occurs through the skin, making

dermal protection a priority.[3][4]
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Neoprene or nitrile rubber

gloves are recommended.[5]

Latex, leather, and fabric

gloves do not offer adequate

protection.[5] Gloves must be

inspected before use and

should be washed and dried

after handling the chemical.[1]

Eye Protection Safety Goggles

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards are required.[1][6]

Body Protection Protective Clothing

Wear fire/flame resistant and

impervious clothing.[1] Full-

length overalls are a suitable

option.[7]

Respiratory Protection Respirator

If exposure limits are exceeded

or irritation is experienced, a

full-face respirator should be

used.[1]

Footwear Chemical-resistant boots

Wear unlined, chemical-

resistant boots that cover the

ankles. Pant legs should be

worn over the boots.[3]

Safe Handling and Storage
Proper handling and storage procedures are critical to prevent accidents and maintain the

chemical's stability.

Handling:

Work in a well-ventilated area.[6][8]
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Avoid contact with skin and eyes.[1][6][7]

Do not eat, drink, or smoke when using this product.[1][2][8]

Wash hands thoroughly after handling.[1][8]

Avoid the formation of dust and aerosols.[1][6]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[1][6]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][6][9]

Store away from foodstuff containers and incompatible materials.[1][6]

Keep away from heat, sparks, open flames, and hot surfaces.[2]

Emergency Procedures
In case of exposure, follow these first-aid measures immediately.

Exposure Route First-Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[1][6]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water and

consult a doctor.[1][6][8]

Eye Contact
Rinse with pure water for at least 15 minutes

and consult a doctor.[1][8]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Call a doctor or Poison Control Center

immediately.[1]
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Spill and Disposal Management
Accidental Release Measures: In case of a spill, evacuate personnel to a safe area and ensure

adequate ventilation.[1][6] Avoid breathing vapors, mist, or gas.[1] Collect the spillage using

spark-proof tools and explosion-proof equipment and place it in a suitable, closed container for

disposal.[1] Do not let the chemical enter drains.[1]

Disposal:

Dispose of contents and container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[1]

The material can be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[1]

Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or

reconditioning.[1]

Quantitative Data Summary
Parameter Value Reference

Acute Oral LD50 (rat)
1100 mg/kg (male); 1330

mg/kg (female)
[7]

Acute Dermal LD50 (rat) >2000 mg/kg [7][10]

Inhalation LC50 (rat, 4h) >2.0 mg/L [7]

Experimental Workflow for Safe Handling of
Isoprothiolane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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